Cas no 100311-35-1 (Benzoic acid,3,5-di-2-propen-1-yl-4-propoxy-)

• Product Name: Benzoic acid,3,5-di-2-propen-1-yl-4-propoxy-
• CAS No: 100311-35-1
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 158930
• PubChem ID: 57767
• Update Time: 2025-04-19

Benzoic acid,3,5-di-2-propen-1-yl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-di-2-propen-1-yl-4-propoxy-
• 3,5-bis(prop-2-enyl)-4-propoxybenzoic acid
• Benzoicacid, 3,5-di-2-propenyl-4-propoxy- (9CI)
• Benzoic acid, 3,5-diallyl-4-propoxy-(6CI)
• 3,5-Diallyl-4-propoxybenzoic acid
• DTXSID10143154
• 100311-35-1
• BRN 2657489
• BENZOIC ACID, 3,5-DIALLYL-4-PROPOXY-

• Inchi： 1S/C16H20O3/c1-4-7-12-10-14(16(17)18)11-13(8-5-2)15(12)19-9-6-3/h4-5,10-11H,1-2,6-9H2,3H3,(H,17,18)
• InChI Key： KISJXFJRHVRMSH-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(=CC(C(=O)O)=CC=1CC=C)CC=C

Computed Properties

• Exact Mass: 260.1413
• Monoisotopic Mass: 260.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.5

Experimental Properties

• Density: 1.05
• Boiling Point: 375.9°Cat760mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.533
• PSA: 46.53
• LogP: 3.63060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids